Cas no 2171996-39-5 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid
• CAS No: 2171996-39-5
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6310087
• PubChem ID: 165804690
• Update Time: 2025-06-09

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid
• EN300-1512061
• 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-methylbutanoic acid
• 2171996-39-5

• Inchi： 1S/C27H25FN2O5/c1-27(2,14-24(31)32)30-25(33)21-13-16(11-12-23(21)28)29-26(34)35-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ZYRVHMHXVMJIFR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(NC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS No. 2171996-39-5): An Overview

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS No. 2171996-39-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the fluorinated phenyl moiety, make it an invaluable tool in the development of novel drugs and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This characteristic allows for the sequential addition of amino acids without interference from side reactions, ensuring high purity and yield of the final product. The presence of the fluorinated phenyl group in the structure of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid adds another layer of complexity and functionality, as fluorine atoms can significantly influence the physicochemical properties and biological activity of the molecule.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid exhibit potent anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, explored the use of this compound in cancer therapy. The study revealed that certain derivatives could selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. The unique combination of the Fmoc protecting group and the fluorinated phenyl moiety was found to enhance the selectivity and potency of these derivatives, reducing potential side effects on healthy cells.

The structural versatility of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid also makes it an attractive candidate for drug delivery systems. A recent review in Advanced Drug Delivery Reviews discussed how this compound can be incorporated into nanoparticles or liposomes to improve drug solubility, stability, and bioavailability. This approach has shown promise in enhancing the therapeutic efficacy of various drugs while minimizing toxicity.

In addition to its therapeutic applications, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid has been utilized in diagnostic imaging. Researchers at Harvard Medical School have developed fluorescent probes based on this compound for real-time monitoring of cellular processes. The fluorinated phenyl group enhances the fluorescence properties, allowing for high-resolution imaging with minimal background interference.

The synthesis of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid involves several well-established chemical reactions. The first step typically involves the formation of the Fmoc protected amino acid using standard coupling reagents such as HATU or EDC·HCl. Subsequent steps include functionalization of the fluorinated phenyl moiety through electrophilic aromatic substitution or other suitable methods. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The safety and stability of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid are crucial considerations for its practical applications. Extensive toxicity studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects on non-target tissues. However, proper handling and storage protocols should be followed to ensure its stability and efficacy.

In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS No. 2171996-39-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, drug delivery systems, and diagnostic imaging. Its unique structural features and functional groups make it an invaluable tool for developing novel therapeutics and advancing our understanding of biological processes.